1-[3-(2-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-4-yl]-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine

• IUPAC Name: N-[[3-(2-chlorophenyl)-1-(4-methoxyphenyl)pyrazol-4-yl]methyl]-1-(oxan-4-yl)methanamine
• InChI: InChI=1S/C23H26ClN3O2/c1-28-20-8-6-19(7-9-20)27-16-18(15-25-14-17-10-12-29-13-11-17)23(26-27)21-4-2-3-5-22(21)24/h2-9,16-17,25H,10-15H2,1H3
• InChI Key: KECZKRTZTBUSFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CC=C3Cl)CNCC4CCOCC4
• Molecular Formula: C23H26ClN3O2
• Molecular Weight: 411.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrazole ring, a tetrahydropyran ring, and methoxy and chlorophenyl substituents. These functional groups suggest that the compound may have interesting chemical properties and potential applications in fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of the compound, as suggested by its name, is likely to be quite complex. The presence of the pyrazole and tetrahydropyran rings, along with the methoxy and chlorophenyl groups, suggests a highly branched structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the various functional groups. For example, the pyrazole ring might be involved in reactions with electrophiles, while the methoxy group could potentially undergo reactions with strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar methoxy group and the aromatic rings could influence its solubility and reactivity.

Future Directions

Given the complexity of the compound and the presence of several functional groups, it could be of interest for further study in fields such as medicinal chemistry or materials science.